JNJ-DGAT2-A

• CAS No.: 1962931-71-0
• Product Name: JNJ-DGAT2-A
• Molecular Formula: C24H16BrFN4O2S
• Molecular Weight: 523.3804
• IUPAC Name: 3-bromo-4-[2-fluoro-4-[(Z)-[4-oxo-2-(2-pyridin-2-ylethylimino)-1,3-thiazolidin-5-ylidene]methyl]phenoxy]benzonitrile
• Standard InChI: InChI=1S/C24H16BrFN4O2S/c25-18-11-16(14-27)5-6-20(18)32-21-7-4-15(12-19(21)26)13-22-23(31)30-24(33-22)29-10-8-17-3-1-2-9-28-17/h1-7,9,11-13H,8,10H2,(H,29,30,31)/b22-13-
• Standard InChIKey: ZFRHAMOJHTZHLT-XKZIYDEJSA-N
• SMILES: C1=CC=NC(=C1)CCN=C2NC(=O)C(=CC3=CC(=C(C=C3)OC4=C(C=C(C=C4)C#N)Br)F)S2
• Appearance: Solid powder
• Description: JNJ-DGAT2-A is a DGAT2-selective inhibitor. Diacylglycerol acyltransferase (DGAT) catalyzes the final step in triglyceride (TG) synthesis. JNJ-DGAT2-A dose-dependently inhibited the generation of the three major TG species in HepG2 cells.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: JNJ-DGAT2-A; JNJDGAT2A; JNJ DGAT2 A
• Reference: 1: Qi J, Lang W, Geisler JG, et al. The use of stable isotope-labeled glycerol and oleic acid to differentiate the hepatic functions of DGAT1 and -2. Journal of Lipid Research. 2012;53(6):1106-1116. doi:10.1194/jlr.M020156.
• PubChem Compound: 137025390
• Last Modified: Dec 03 2021